BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial availability of 5-Chloro-2,4-
difluorobenzylamine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Chloro-2,4-difluorobenzylamine

Cat. No.: B1361736

An In-Depth Technical Guide to 5-Chloro-2,4-difluorobenzylamine: Commercial Availability,
Applications, and Handling for Researchers

Introduction

In the landscape of modern medicinal chemistry and agrochemical research, the strategic
incorporation of halogen atoms, particularly fluorine and chlorine, is a cornerstone of rational
drug design. These elements can profoundly influence a molecule's pharmacokinetic and
pharmacodynamic properties, including metabolic stability, membrane permeability, and binding
affinity.[1][2] 5-Chloro-2,4-difluorobenzylamine (CAS No. 924818-16-6) has emerged as a
valuable building block for scientists engaged in the synthesis of novel therapeutic agents and
other advanced materials.[3] Its unique trifunctional substitution pattern—a reactive primary
amine, and the ortho-fluoro, para-fluoro, and meta-chloro substituents—offers a versatile
scaffold for creating complex molecular architectures.

This guide serves as a technical resource for researchers, chemists, and procurement
managers, providing a comprehensive overview of the commercial availability, key properties,
synthetic utility, and safety protocols associated with 5-Chloro-2,4-difluorobenzylamine.

Chemical Identity and Physicochemical Properties

Correctly identifying a starting material is the foundational step of any synthetic protocol. The
key identifiers and properties of 5-Chloro-2,4-difluorobenzylamine are summarized below,
providing the necessary data for experimental planning and quality assessment.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1361736?utm_src=pdf-interest
https://www.benchchem.com/product/b1361736?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-essential-role-of-2-4-difluorobenzylamine-in-modern-drug-discovery-wa
https://www.nbinno.com/article/pharmaceutical-intermediates/innovating-with-fluorinated-intermediates-5-chloro-2-4-difluorobenzenesulfonyl-chloride-ld
https://www.benchchem.com/product/b1361736?utm_src=pdf-body
https://www.chemimpex.com/es/products/45920
https://www.benchchem.com/product/b1361736?utm_src=pdf-body
https://www.benchchem.com/product/b1361736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Chemical and Physical Properties of 5-Chloro-2,4-difluorobenzylamine

Property Value Source(s)
CAS Number 924818-16-6 [4][5]
Molecular Formula C7HeCIF2N [4][6]
Molecular Weight 177.58 g/mol [41[6]
IUPAC Name (-Chloro-2.4- [6]

difluorophenyl)methanamine

5-chloro-2,4-difluorobenzyl

Synonyms ) [6]
amine

Purity Typically =297% - 98% [718]

MDL Number MFCD08458696 [5]

Commercial Availability and Procurement

5-Chloro-2,4-difluorobenzylamine is readily available from a variety of specialized chemical
suppliers. For researchers, the choice of supplier often depends on a balance of purity,
quantity, lead time, and the availability of comprehensive analytical documentation, such as a
Certificate of Analysis (CofA). The commercial landscape for this intermediate is robust, with
options ranging from small-scale quantities for initial screening to bulk quantities for larger-
scale synthesis.

Table 2: Selected Commercial Suppliers of 5-Chloro-2,4-difluorobenzylamine
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. . Available
Supplier Purity . Notes
Quantities
Distributed for
] Ambeed, Inc.
) ) N Varies (contact for ]
Sigma-Aldrich Not specified o Provides key
pricing) L
documentation like
CofA.
Lists CAS and MDL
Matrix Scientific Not specified Varies numbers for easy
identification.[5]
Proactive Molecular Specifies a 2-week
98% 10g :
Research lead time.[7]
) ) Trader based in
Fuxin Pharmaceutical _ _
) ) 99% 1kg, 25kg, or larger China, offering bulk
(via ChemicalBook) N
quantities.[8]
Marketed as a
Santa Cruz - ] ) )
) Not specified Varies biochemical for
Biotechnology )
proteomics research.
Categorized as an
) Amine, Benzyl
N Varies (contact for
ChemContract Not specified Compound, and

quote)

Fluorinated

Compound.[4]

The procurement process for a specialized reagent like this follows a logical workflow, from

initial supplier identification to final application in the laboratory.
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Figure 1: Standard workflow from procurement to laboratory application.

Applications in Drug Discovery and Agrochemical
Synthesis

The true value of 5-Chloro-2,4-difluorobenzylamine lies in its utility as a synthetic
intermediate. The fluorinated benzylamine moiety is a privileged scaffold in medicinal
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chemistry.[1][9] The fluorine atoms can enhance metabolic stability by blocking sites of
oxidation and increase binding affinity through favorable electrostatic interactions.[2] The
chlorine atom provides an additional vector for modifying steric and electronic properties or for
use as a handle in cross-coupling reactions.

Structural Features

5-Chloro-2,4-difluorobenzylamine

k Primary Amine (-CHz2NHz) | 2,4-Difluoroaryl | 5-Ch|or(J

7/ AN
Reaction Site ﬁlocks Oxidatio?l\EIectronic EffeNvorable Interactions

Resulting Physicochemical & Pharmacological Properties

Nucleophilic Reactivity Enhanced Metabolic Stability Modulated Lipophilicity & pKa Improved Binding Affinity

Click to download full resolution via product page

Figure 2: Relationship between structural features and desirable properties.

While specific drugs derived from this exact starting material are proprietary, its structural
analogues are key components in major therapeutic agents. For example, the related
compound 2,4-difluorobenzylamine is a critical intermediate in the synthesis of HIV integrase
inhibitors like Dolutegravir.[1][10] This highlights the proven potential of the 2,4-difluorobenzyl
moiety in creating highly effective pharmaceuticals. Researchers utilize this class of
compounds to develop novel treatments in areas such as oncology, neurology, and infectious
diseases.[3][9]

Synthetic Pathways and Quality Control

While specific, scaled-up industrial synthesis routes for 5-Chloro-2,4-difluorobenzylamine are
proprietary, its synthesis can be conceptually understood through established organic
chemistry reactions. A common approach for producing benzylamines involves the reduction of
a corresponding benzonitrile or the reductive amination of a benzaldehyde.
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Hypothetical Synthetic Protocol: Reductive Amination

This protocol is a generalized example of how a benzylamine could be synthesized from its
corresponding aldehyde for illustrative purposes.

e Reaction Setup: To a solution of 5-chloro-2,4-difluorobenzaldehyde (1.0 eq) in an appropriate
solvent such as methanol or isopropanol, add ammonium hydroxide (excess) or another
ammonia source.[11]

o Catalyst Addition: Add a hydrogenation catalyst, such as Raney Nickel or Palladium on
carbon (Pd/C), under an inert atmosphere.[12]

e Hydrogenation: Pressurize the reaction vessel with hydrogen gas (Hz) to a suitable pressure
(e.g., 50-100 psi).

e Reaction Monitoring: Heat the reaction mixture to a moderate temperature (e.g., 60-80°C)
and monitor the reaction progress by a suitable technique like TLC or GC-MS until the
starting material is consumed.[11]

o Workup: Cool the reaction, carefully filter off the catalyst, and concentrate the filtrate under
reduced pressure.

« Purification: The crude product can be purified by distillation or column chromatography to
yield the final 5-Chloro-2,4-difluorobenzylamine.

Upon receiving the chemical, it is imperative to validate its identity and purity. The Certificate of
Analysis (CofA) provided by the supplier is the primary document, typically detailing results
from:

e Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): To
determine purity.

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H, 13C, *°F): To confirm the chemical
structure.

o Mass Spectrometry (MS): To verify the molecular weight.
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Safety, Handling, and Storage

5-Chloro-2,4-difluorobenzylamine and related halogenated benzylamines are hazardous
materials that require careful handling.[13] They are typically classified as corrosive and can
cause severe skin burns and eye damage.

Table 3: Key Safety and Handling Information
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Hazard Category

Description and
Precautionary Statements

Source(s)

Acute Toxicity

Harmful if swallowed, in
contact with skin, or if inhaled
(H302+H312+H332).

Corrosion

Causes severe skin burns and

eye damage (H314).

[14]

Personal Protective Equipment
(PPE)

Wear protective gloves,
protective clothing, eye
protection, and face protection
(P280). Use only under a
chemical fume hood.[13][15]

[14]

First Aid (Eyes)

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON CENTER or
doctor.[13][14]

[13]

First Aid (Skin)

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water
or shower.[13][14]

[13]

Storage

Keep container tightly closed
in a dry, cool, and well-
ventilated place. Store in a
corrosives area, away from
heat, sparks, and flame.[13]
[15]

[13][15]

Disposal

Dispose of contents/container
to an approved waste disposal

plant.

[13]
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Always consult the most current Safety Data Sheet (SDS) provided by your supplier before
handling this chemical.[15]

Conclusion

5-Chloro-2,4-difluorobenzylamine is a commercially accessible and synthetically versatile
building block that holds significant potential for innovation in drug discovery and materials
science. Its unique electronic and steric properties, imparted by the strategic placement of
chloro and fluoro substituents, make it an attractive starting material for creating novel
molecules with enhanced biological activity and improved physicochemical profiles. By
understanding its commercial sources, handling requirements, and synthetic utility, researchers
can effectively and safely incorporate this potent intermediate into their research and
development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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